(1R,2S)-2-(hept-1-yn-1-yl)cyclopentan-1-ol
Overview
Description
(1R,2S)-2-(hept-1-yn-1-yl)cyclopentan-1-ol, commonly known as cyclopentan-1-ol, is an organic compound with a variety of applications in research and development. It is a cyclic alcohol with a five-membered ring structure, and is an important intermediate in the synthesis of many other compounds. Cyclopentan-1-ol has been used in the synthesis of various compounds, including drugs, polymers, and other organic molecules. In addition, cyclopentan-1-ol has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
Structural Analyses and Conformational Studies
- Conformational Analysis of Cyclopentane Derivatives : Cyclopentane derivatives, which include structures related to (1R,2S)-2-(hept-1-yn-1-yl)cyclopentan-1-ol, have been studied for their conformational properties. The flexibility of the cyclopentane ring allows for various conformers contributing to conformational equilibrium. Such studies are crucial in understanding the structural and physicochemical properties of these compounds (Steyn & Sable, 1971).
Synthesis and Stereochemistry
- Synthesis of Cyclopentane Derivatives : Research has focused on the synthesis of various cyclopentane derivatives, which are structurally similar to the compound . Techniques such as stereocontrolled synthesis and cyclization reactions have been employed to create specific stereoisomers, important for potential pharmaceutical applications (Davies et al., 2003).
Applications in Organic Chemistry
- Use in Organic Reactions : Compounds like (1R,2S)-2-(hept-1-yn-1-yl)cyclopentan-1-ol find applications in various organic reactions, including catalytic processes and coupling reactions. Such compounds often serve as intermediates or catalysts in the synthesis of more complex molecules (Feuerstein et al., 2004).
properties
IUPAC Name |
(1R,2S)-2-hept-1-ynylcyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O/c1-2-3-4-5-6-8-11-9-7-10-12(11)13/h11-13H,2-5,7,9-10H2,1H3/t11-,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQKFWCLAYOWEF-VXGBXAGGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC#CC1CCCC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC#C[C@@H]1CCC[C@H]1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2S)-2-(hept-1-yn-1-yl)cyclopentan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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